Cas no 1708260-60-9 (4-Amino-1-cyclopropyl-2,5-dihydro-1H-pyrrole-3-carbonitrile)

• Product Name: 4-Amino-1-cyclopropyl-2,5-dihydro-1H-pyrrole-3-carbonitrile
• CAS No: 1708260-60-9
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 5191377
• Update Time: 2025-06-12

4-Amino-1-cyclopropyl-2,5-dihydro-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-cyclopropyl-2,5-dihydro-1H-pyrrole-3-carbonitrile

• Inchi： 1S/C8H11N3/c9-3-6-4-11(5-8(6)10)7-1-2-7/h7H,1-2,4-5,10H2
• InChI Key： DYBXRXPFVPMPSH-UHFFFAOYSA-N
• SMILES： N1(C2CC2)CC(N)=C(C#N)C1

Additional information on 4-Amino-1-cyclopropyl-2,5-dihydro-1H-pyrrole-3-carbonitrile

Introduction to 4-Amino-1-cyclopropyl-2,5-dihydro-1H-pyrrole-3-carbonitrile (CAS No. 1708260-60-9)

4-Amino-1-cyclopropyl-2,5-dihydro-1H-pyrrole-3-carbonitrile is a heterocyclic compound with significant potential in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, including a cyclopropyl group and an amino substituent, make it a valuable scaffold for the development of novel bioactive molecules. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1708260-60-9, has garnered attention due to its promising pharmacological properties and its role in the synthesis of targeted therapeutics.

The molecular structure of 4-Amino-1-cyclopropyl-2,5-dihydro-1H-pyrrole-3-carbonitrile consists of a pyrrole ring substituted with an amino group at the 4-position and a cyano group at the 3-position. The presence of the cyclopropyl moiety introduces steric hindrance, which can influence binding interactions with biological targets. This structural motif has been explored in various drug discovery programs due to its ability to modulate enzyme activity and receptor binding.

In recent years, there has been growing interest in pyrrole derivatives as pharmacophores due to their diverse biological activities. Studies have demonstrated that pyrrole-based compounds exhibit properties such as antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The 4-Amino-1-cyclopropyl-2,5-dihydro-1H-pyrrole-3-carbonitrile molecule is no exception and has been investigated for its potential in modulating key biological pathways.

One of the most compelling aspects of 4-Amino-1-cyclopropyl-2,5-dihydro-1H-pyrrole-3-carbonitrile is its role as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize more complex derivatives that exhibit enhanced pharmacological activity. For instance, modifications at the 1-position of the pyrrole ring have been shown to improve solubility and metabolic stability, making these derivatives more suitable for clinical development.

Recent advancements in computational chemistry have further highlighted the importance of 4-Amino-1-cyclopropyl-2,5-dihydro-1H-pyrrole-3-carbonitrile in drug design. Molecular modeling studies have identified key interactions between this compound and target proteins, providing insights into its mechanism of action. These findings have guided the development of more potent and selective inhibitors for therapeutic applications.

The synthesis of 4-Amino-1-cyclopropyl-2,5-dihydro-1H-pyrrole-3-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropyl group and the cyano substituent necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in preclinical and clinical studies.

Preclinical studies have shown that derivatives of 4-Amino-1-cyclopropyl-2,5-dihydro-1H-pyrrole-3-carbonitrile exhibit promising therapeutic effects in various disease models. For example, compounds with similar structural motifs have demonstrated efficacy in treating inflammation and cancer by inhibiting key signaling pathways. These results suggest that further investigation into 4-Amino-1-cyclopropyl-2,5-dihydro-1H-pyrrole-3-carbonitrile could lead to the development of novel treatments for these conditions.

The pharmacokinetic properties of 4-Amino-1-cyclopropyl-2,5-dihydro-1H-pyrrole-3-carbonitrile are also of great interest. Studies have shown that modifications to the pyrrole ring can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. By optimizing these properties, researchers can enhance the bioavailability and therapeutic efficacy of drug candidates derived from this scaffold.

In conclusion,4-Amino-1-cyclopropyl -2 ,5 -dihydro - 1 H -pyrrole - 3 -carbonitrile (CAS No . 1708260 -60 -9 ) is a versatile compound with significant potential in pharmaceutical research . Its unique structural features , combined with its promising biological activities , make it an attractive scaffold for developing novel therapeutics . Continued research into this molecule is expected to yield valuable insights into disease mechanisms and lead to innovative treatments for a wide range of medical conditions .